Cas no 936074-39-4 (2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide)

• Product Name: 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide
• CAS No: 936074-39-4
• MF: C₈H₇ClN₂O₃S
• MW: 246.670779466629
• MDL: MFCD09261474
• CID: 1073143
• PubChem ID: 16767386
• Update Time: 2025-05-24

2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide
• 2-(chloromethyl)-1,3-benzoxazole-5-sulfonamide(SALTDATA: FREE)
• BB 0240667
• LS-01426
• A916582
• DTXSID40587981
• AKOS000321524
• 2-(Chloromethyl)benzo[d]oxazole-5-sulfonamide
• 2-Chloromethyl-benzooxazole-5-sulfonic acid amide
• 936074-39-4
• MFCD09261474
• ALBB-003983
• STK502834

• MDL： MFCD09261474
• Inchi： 1S/C8H7ClN2O3S/c9-4-8-11-6-3-5(15(10,12)13)1-2-7(6)14-8/h1-3H,4H2,(H2,10,12,13)
• InChI Key： UXYMOZDZJCWLMB-UHFFFAOYSA-N
• SMILES： ClCC1=NC2C=C(C=CC=2O1)S(N)(=O)=O

Computed Properties

• Exact Mass: 245.9865910g/mol
• Monoisotopic Mass: 245.9865910g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 94.6Ų

2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide Security Information

• Storage Condition：(BD177146)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide

Recent Advances in the Study of 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide (CAS: 936074-39-4) in Chemical Biology and Pharmaceutical Research

The compound 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide (CAS: 936074-39-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic sulfonamide derivative exhibits unique structural features that make it a promising candidate for various therapeutic applications. Recent studies have focused on its potential as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents.

One of the most notable advancements in the study of 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide is its role in the inhibition of carbonic anhydrase (CA) isoforms. Researchers have demonstrated that this compound exhibits selective inhibitory activity against CA IX and XII, which are overexpressed in various cancer types. The chloromethyl group at the 2-position of the benzoxazole ring has been identified as a critical moiety for enhancing binding affinity and selectivity, making it a valuable scaffold for the design of targeted anticancer therapies.

In addition to its potential in oncology, recent investigations have explored the antimicrobial properties of 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide. Studies have shown that this compound exhibits broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including drug-resistant strains such as MRSA and ESBL-producing E. coli. The mechanism of action appears to involve interference with bacterial folate metabolism, highlighting its potential as a novel antibacterial agent.

The synthetic versatility of 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide has also been a focus of recent research. Several innovative synthetic routes have been developed to improve the yield and purity of this compound, including microwave-assisted synthesis and flow chemistry approaches. These advancements have facilitated the production of derivatives with enhanced pharmacological properties, paving the way for further structure-activity relationship (SAR) studies.

Despite these promising developments, challenges remain in the clinical translation of 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide-based therapeutics. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. However, the growing body of research on this compound underscores its potential as a valuable tool in drug discovery and chemical biology.

In conclusion, 2-(Chloromethyl)-1,3-benzoxazole-5-sulfonamide (CAS: 936074-39-4) represents a versatile and pharmacologically relevant scaffold with applications in multiple therapeutic areas. Ongoing research efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential, making it a compound of significant interest in the pharmaceutical industry.